Cas no 583050-70-8 (C8-BTBT)

• Product Name: C8-BTBT
• CAS No: 583050-70-8
• MF: C₃₀H₄₀S₂
• MW: 464.768606185913
• MDL: MFCD28016330
• CID: 2102187
• PubChem ID: 329765808
• Update Time: 2025-04-21

C8-BTBT Chemical and Physical Properties

Names and Identifiers

• C8-BTBT
• 2,7-Dioctyl[1]benzothieno[3,2-b][1]benzothiophene
• [1]Benzothieno[3,2-b][1]benzothiophene, 2,7-dioctyl-
• 2,7-Dioctyl-[1]benzothiolo[3,2-b][1]benzothiole
• 2,7-Dioctylbenzo[b]benzo[4,5]thieno[2,3-d]thiophene
• 2,7-(1-octyl)[1]benzothieno[3,2-b][1]benzothiophene
• 2,7-Dioctyl[1]?benzothieno[3,2-?b]?[1]?benzothiophene
• BTBT-C8;7-Dioctyl[1]benzothieno[3,2-b][1]benzothiophene
• 6-Octyl-3,2-[thio(5-octyl-1,2-phenylene)]benzo[b]thiophene

• MDL： MFCD28016330
• Inchi： 1S/C30H40S2/c1-3-5-7-9-11-13-15-23-17-19-25-27(21-23)31-30-26-20-18-24(22-28(26)32-29(25)30)16-14-12-10-8-6-4-2/h17-22H,3-16H2,1-2H3
• InChI Key： YWIGIVGUASXDPK-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C2=C1C1C=CC(=CC=1S2)CCCCCCCC)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 473
• Topological Polar Surface Area: 56.5

Experimental Properties

• Melting Point: 108-112 °C

C8-BTBT Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3